2-(3,4-dichlorophenoxy)-5-(trifluoromethyl)aniline
Overview
Description
2-(3,4-dichlorophenoxy)-5-(trifluoromethyl)aniline, also known as DCTA, is a chemical compound that has been widely used in scientific research due to its unique properties. It is a synthetic compound that belongs to the family of anilines and is widely used in the field of chemistry, biology, and medicine.
Mechanism of Action
The mechanism of action of 2-(3,4-dichlorophenoxy)-5-(trifluoromethyl)aniline is not fully understood. However, it is believed to work by inhibiting the growth of cancer cells by disrupting the DNA replication process. It is also believed to have antifungal and antibacterial properties.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have antifungal, antibacterial, and antitumor properties. It has also been shown to have a significant effect on the immune system, particularly on the production of cytokines.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(3,4-dichlorophenoxy)-5-(trifluoromethyl)aniline is its versatility. It can be used in a wide range of experiments, including organic synthesis, drug discovery, and cancer research. However, one of the major limitations of this compound is its toxicity. It is highly toxic and can cause severe health problems if not handled properly.
Future Directions
There are several future directions in the field of 2-(3,4-dichlorophenoxy)-5-(trifluoromethyl)aniline research. One of the major areas of research is the development of new drugs based on this compound. Researchers are also exploring the use of this compound in the treatment of various diseases, including cancer and fungal infections. Additionally, there is a growing interest in the use of this compound as a tool for studying the immune system and its role in disease.
Synthesis Methods
The synthesis of 2-(3,4-dichlorophenoxy)-5-(trifluoromethyl)aniline involves the reaction of 3,4-dichlorophenol and 2-amino-5-(trifluoromethyl)aniline in the presence of a suitable catalyst. The reaction proceeds through a nucleophilic substitution mechanism to form the final product, this compound.
Scientific Research Applications
2-(3,4-dichlorophenoxy)-5-(trifluoromethyl)aniline has been extensively used in scientific research due to its unique properties. It is widely used as a precursor in the synthesis of various organic compounds. It is also used as a building block in the synthesis of various drugs, including antifungal agents, antitumor agents, and antibacterial agents.
properties
IUPAC Name |
2-(3,4-dichlorophenoxy)-5-(trifluoromethyl)aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2F3NO/c14-9-3-2-8(6-10(9)15)20-12-4-1-7(5-11(12)19)13(16,17)18/h1-6H,19H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYGKKVPIQYHJLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)N)OC2=CC(=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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